Cas no 1400797-55-8 (1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane)

• Product Name: 1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane
• CAS No: 1400797-55-8
• MF: C₈H₁₆N₂O₂S
• MW: 204.289840698242
• CID: 2111446
• Update Time: 2023-11-19

1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane
• CID 121229372
• WX100009_Y11
• 1,7-Diazaspiro[4.4]nonane, 1-(methylsulfonyl)-

• Inchi： 1S/C8H16N2O2S/c1-13(11,12)10-6-2-3-8(10)4-5-9-7-8/h9H,2-7H2,1H3
• InChI Key： LLGZOTAWGFNEQO-UHFFFAOYSA-N
• SMILES： S(C)(N1CCCC21CNCC2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 296
• Topological Polar Surface Area: 57.8

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 340.8±44.0 °C(Predicted)
• pka: 9.98±0.20(Predicted)